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Compound of Interest

Compound Name: N-cyclohexylthiolan-3-amine

Cat. No.: B15271167 Get Quote

An in-depth technical guide on N-cyclohexylthiolan-3-amine reveals a significant lack of

publicly available scientific data. Despite its unique Chemical Abstracts Service (CAS) number,

1019620-25-7, comprehensive information regarding its nomenclature, experimental protocols,

and biological activity is not present in the current scientific literature. This document serves to

outline the available identifying information and highlight the areas where data is absent.

Nomenclature and Chemical Identification
The compound is commonly referred to as N-cyclohexylthiolan-3-amine. While this name is

used by chemical suppliers, a definitive IUPAC (International Union of Pure and Applied

Chemistry) nomenclature has not been formally established in authoritative public databases.

Its molecular formula is C₁₀H₁₉NS, and it has a molecular weight of 185.33 g/mol .

Table 1: Compound Identification

Identifier Value

Common Name N-cyclohexylthiolan-3-amine

CAS Number 1019620-25-7

Molecular Formula C₁₀H₁₉NS

| Molecular Weight | 185.33 g/mol |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15271167?utm_src=pdf-interest
https://www.benchchem.com/product/b15271167?utm_src=pdf-body
https://www.benchchem.com/product/b15271167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15271167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
There is no experimentally determined quantitative data available in the public domain for the

physicochemical properties of N-cyclohexylthiolan-3-amine. Properties such as melting point,

boiling point, density, and solubility have not been reported in scientific literature or publicly

accessible databases.

Table 2: Physicochemical Data

Property Value

Appearance Data Not Available

Melting Point Data Not Available

Boiling Point Data Not Available

Solubility Data Not Available

| Density | Data Not Available |

Experimental Protocols
A thorough search of scientific and patent literature did not yield any specific experimental

protocols for the synthesis of N-cyclohexylthiolan-3-amine. While general synthetic routes for

analogous compounds may exist, a validated and published methodology for this particular

molecule is not available.

For illustrative purposes, a hypothetical workflow for a potential synthetic route is presented

below.

Hypothetical Synthesis Workflow
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Caption: A potential, unverified synthesis pathway for N-cyclohexylthiolan-3-amine.

Biological Activity and Signaling Pathways
There is no published research on the biological activity of N-cyclohexylthiolan-3-amine.

Consequently, there are no known signaling pathways associated with this compound. The lack

of research in this area means its potential as a pharmacological agent or its role in any

biological process is currently unknown.

The following diagram illustrates a generic signaling pathway, as no specific information is

available for the target compound.
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Caption: A hypothetical and generalized cell signaling pathway.
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In conclusion, N-cyclohexylthiolan-3-amine is a chemical entity for which there is a notable

absence of in-depth scientific and technical information. The data is currently limited to its basic

chemical identifiers. This presents an open field for future research to characterize its physical,

chemical, and biological properties.

To cite this document: BenchChem. [N-cyclohexylthiolan-3-amine CAS number and
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15271167#n-cyclohexylthiolan-3-amine-cas-number-
and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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